Cas no 1246765-29-6 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 1246765-29-6
• MF: C₁₄H₂₀BNO₃
• MW: 261.124504089355
• MDL: MFCD18383506
• CID: 2118140
• PubChem ID: 66683333
• Update Time: 2025-07-29

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzamide
• MZJPXQGWYNZKJS-UHFFFAOYSA-N
• A1-17481
• SCHEMBL428319
• EN300-12617495
• MFCD18383506
• DA-25896
• Z2049917263
• DTXSID001168699
• AKOS037646991
• D93601
• AS-71857
• 1246765-29-6
• XH0257
• 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD18383506
• Inchi： 1S/C14H20BNO3/c1-9-8-10(6-7-11(9)12(16)17)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H2,16,17)
• InChI Key： MZJPXQGWYNZKJS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(N)=O)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1536237g/mol
• Monoisotopic Mass: 261.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6